Cas no 32212-61-6 (Androstane-3,11,17-triol,(3a,5b,11a,17b)- (9CI))

• Product Name: Androstane-3,11,17-triol,(3a,5b,11a,17b)- (9CI)
• CAS No: 32212-61-6
• MF: C₁₉H₃₂O₃
• MW: 308.455586433411
• CID: 293499
• PubChem ID: 22216291
• Update Time: 2025-04-19

Androstane-3,11,17-triol,(3a,5b,11a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstane-3,11,17-triol,(3a,5b,11a,17b)- (9CI)
• (3α,5β,11α,17β)-Androstane-3,11,17-triol
• 5β-Androstan-3α,11α,17β-triol
• androstane-3,11,17-triol, (3α,5β,11α,17β)-
• LogP
• Androstane-3,11,17-triol #
• 32212-61-6
• CHEMBL1908031
• FNICIUSFFWRLFW-DMNAVFTESA-N
• 5beta-Androstan-3alpha,11alpha,17beta-triol
• 5.beta.-Androstan-3.alpha.,11.alpha.,17.beta.-triol

• Inchi： 1S/C19H32O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h11-17,20-22H,3-10H2,1-2H3/t11-,12-,13+,14+,15-,16+,17-,18+,19+/m1/s1
• InChI Key： FNICIUSFFWRLFW-DMNAVFTESA-N
• SMILES： O[C@@H]1C[C@]2(C)[C@H](CC[C@H]2[C@@H]2CC[C@@H]3C[C@@H](CC[C@]3(C)[C@H]21)O)O

Computed Properties

• Exact Mass: 308.23526
• Monoisotopic Mass: 308.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives